Cas no 2649066-20-4 (1-isocyanato-1-(prop-1-en-2-yl)cyclopropane)

• Product Name: 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane
• CAS No: 2649066-20-4
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 6157712
• PubChem ID: 165857398
• Update Time: 2025-06-10

1-isocyanato-1-(prop-1-en-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane
• EN300-1809192
• 2649066-20-4

• Inchi： 1S/C7H9NO/c1-6(2)7(3-4-7)8-5-9/h1,3-4H2,2H3
• InChI Key： KPYNXBBSCCOOMW-UHFFFAOYSA-N
• SMILES： O=C=NC1(C(=C)C)CC1

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane

Recent Advances in the Application of 1-Isocyanato-1-(prop-1-en-2-yl)cyclopropane (CAS: 2649066-20-4) in Chemical and Biomedical Research

The compound 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane (CAS: 2649066-20-4) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and versatile reactivity. This brief aims to summarize the latest findings and applications of this compound, highlighting its potential in drug discovery, material science, and other interdisciplinary areas.

Recent studies have demonstrated that 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane serves as a valuable building block in the synthesis of complex organic molecules. Its cyclopropane ring and isocyanate functional group enable diverse chemical transformations, including cycloadditions and nucleophilic additions, which are critical for constructing pharmacologically active scaffolds. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop novel inhibitors targeting inflammatory pathways, showcasing its utility in drug design.

In addition to its role in medicinal chemistry, 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane has been explored in polymer science. Researchers have leveraged its reactive isocyanate group to create cross-linked polymers with enhanced mechanical and thermal properties. A recent report in Advanced Materials highlighted the use of this compound in the development of self-healing materials, which could have applications in biomedical devices and coatings.

The compound's mechanism of action and safety profile have also been subjects of investigation. Preliminary toxicological studies indicate that 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane exhibits moderate reactivity and requires careful handling, but its derivatives show promising biocompatibility. Ongoing research is focused on optimizing its synthesis and derivatization to minimize potential hazards while maximizing its functional benefits.

Looking ahead, the versatility of 1-isocyanato-1-(prop-1-en-2-yl)cyclopropane positions it as a key player in the development of next-generation therapeutics and advanced materials. Future studies are expected to explore its applications in targeted drug delivery systems and biodegradable polymers, further expanding its impact on the chemical and biomedical fields.